Cas no 925252-57-9 (2-Benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole)

2-Benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole structure
925252-57-9 structure
Product Name:2-Benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole
CAS No:925252-57-9
MF:C12H13ClN2O
MW:236.697421789169
CID:2112667
Update Time:2023-08-04

2-Benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole
    • HSXIRAAJATWTDW-UHFFFAOYSA-N
    • 2-(3-chloropropyl)-5-(phenylmethyl)-1,3,4-oxadiazole
    • 2-Benzyl-5-(3-chloropropyl)-1,3,4-oxadiazole
    • Inchi: 1S/C12H13ClN2O/c13-8-4-7-11-14-15-12(16-11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
    • InChI Key: HSXIRAAJATWTDW-UHFFFAOYSA-N
    • SMILES: ClCCCC1=NN=C(CC2C=CC=CC=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Topological Polar Surface Area: 38.9
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